molecular formula C11H11ClO4 B8569220 3-(3-Chloro-2,4-dimethoxyphenyl)prop-2-enoic acid CAS No. 502483-92-3

3-(3-Chloro-2,4-dimethoxyphenyl)prop-2-enoic acid

Cat. No. B8569220
CAS RN: 502483-92-3
M. Wt: 242.65 g/mol
InChI Key: TWGIBBRHLNPMOJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(3-Chloro-2,4-dimethoxyphenyl)prop-2-enoic acid is a useful research compound. Its molecular formula is C11H11ClO4 and its molecular weight is 242.65 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-(3-Chloro-2,4-dimethoxyphenyl)prop-2-enoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(3-Chloro-2,4-dimethoxyphenyl)prop-2-enoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

502483-92-3

Product Name

3-(3-Chloro-2,4-dimethoxyphenyl)prop-2-enoic acid

Molecular Formula

C11H11ClO4

Molecular Weight

242.65 g/mol

IUPAC Name

3-(3-chloro-2,4-dimethoxyphenyl)prop-2-enoic acid

InChI

InChI=1S/C11H11ClO4/c1-15-8-5-3-7(4-6-9(13)14)11(16-2)10(8)12/h3-6H,1-2H3,(H,13,14)

InChI Key

TWGIBBRHLNPMOJ-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C(=C(C=C1)C=CC(=O)O)OC)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of compound (2a) (11.07 g, 55.2 mmol), malonic acid (8.639 g, 83 mmol) and piperidine (2 ml, 1.722 g, 20.2 mmol) in 80 ml of anhydrous pyridine was refluxed (bath temperature 110° C.) for 2 h. Reaction mixture was cooled, concentrated under vacuum and acidified 250 ml of 5% aqueous citric acid to a pH of 3. Resulted heterogeneous mixture was sonicated for a few minutes. The precipitated material was filtered off, washed with water (2×20 ml) and dried in vacuum over KOH to give 12.7 g (52.3 mmol, 95% yield) of pure (HPLC, 1H NMR) desired acid 3a as a white solid. 1H NMR (DMSO-d6): δ 7.77 (d, J=9.0 Hz, 1H), 7.67 (d, J=16.0 Hz, 1H), 7.01 (d, J=9.0 Hz, 1H), 6.51 (d, J=16.0 Hz, 1H), 3.90 (s, 3H), 3.77 (s, 3H).
Quantity
11.07 g
Type
reactant
Reaction Step One
Quantity
8.639 g
Type
reactant
Reaction Step One
Quantity
2 mL
Type
reactant
Reaction Step One
Quantity
80 mL
Type
solvent
Reaction Step One
Yield
95%

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